Cas no 1698658-73-9 (4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile)
1698658-73-9 structure
Product Name:4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile
CAS No:1698658-73-9
MF:C8H12BrN5
MW:258.118379592896
CID:5694607
PubChem ID:103098544
Update Time:2023-10-14
4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile
- 1698658-73-9
- EN300-1106869
- 1H-1,2,4-Triazole-1-butanenitrile, 3-amino-5-bromo-α,α-dimethyl-
-
- Inchi： 1S/C8H12BrN5/c1-8(2,5-10)3-4-14-6(9)12-7(11)13-14/h3-4H2,1-2H3,(H2,11,13)
- InChI Key： WHIUCYNDLWFBHY-UHFFFAOYSA-N
- SMILES： BrC1=NC(N)=NN1CCC(C#N)(C)C
Computed Properties
- Exact Mass: 257.02761g/mol
- Monoisotopic Mass: 257.02761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 80.5Ų
Experimental Properties
- Density: 1.58±0.1 g/cm3(Predicted)
- Boiling Point: 461.5±47.0 °C(Predicted)
- pka: 2.27±0.12(Predicted)
4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1106869-0.05g |
4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile |
1698658-73-9 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1106869-0.1g |
4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile |
1698658-73-9 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1106869-0.25g |
4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile |
1698658-73-9 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1106869-0.5g |
4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile |
1698658-73-9 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1106869-1.0g |
4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile |
1698658-73-9 | 1g |
$1299.0 | 2023-05-24 | ||
| Enamine | EN300-1106869-2.5g |
4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile |
1698658-73-9 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1106869-5.0g |
4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile |
1698658-73-9 | 5g |
$3770.0 | 2023-05-24 | ||
| Enamine | EN300-1106869-10.0g |
4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile |
1698658-73-9 | 10g |
$5590.0 | 2023-05-24 | ||
| Enamine | EN300-1106869-1g |
4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile |
1698658-73-9 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1106869-5g |
4-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile |
1698658-73-9 | 95% | 5g |
$2858.0 | 2023-10-27 |
4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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